2-Chloro-4-(3-chlorophenyl)benzonitrile
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Description
2-Chloro-4-(3-chlorophenyl)benzonitrile, also known as this compound, is a useful research compound. Its molecular formula is C13H7Cl2N and its molecular weight is 248.106. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research has been conducted on the synthesis of derivatives from 2-Chloro-4-(3-chlorophenyl)benzonitrile and their subsequent evaluation for biological activities. For instance, the conversion of 2-chlorosalicylaldehyde into its oxime, which then leads to the synthesis of compounds with potential antibacterial and antifungal activities, showcases the compound's application in creating new antimicrobial agents (Kumar et al., 2022). Another study involved the conversion of related benzonitriles into 3-aminoindole-2-carbonitriles, highlighting the compound's utility in synthesizing compounds with varied biological activities (Michaelidou & Koutentis, 2009).
Molecular Structure Analysis
The study of molecular packing properties and crystal structures of symmetrically substituted diaryl furoxans, including derivatives of this compound, provides insights into their solid-state chemistry and potential applications in materials science (Ojala et al., 2017).
Chemical Synthesis and Mechanistic Studies
Further applications include the investigation of novel synthetic routes and mechanistic studies. For example, the oxidative coupling of alkanones with coordinated compounds to palladium(II) showcases the chemical versatility and potential for creating complex molecules with specific functionalities (El-Abadelah et al., 2018). Additionally, the development of sensitive methods for determining specific contents in drug substances by gas chromatography underlines the compound's relevance in pharmaceutical analysis (Reddy et al., 2013).
Photocatalysis and Material Science
The compound's derivatives have also been explored in photocatalysis, demonstrating the potential for environmental applications, such as the degradation of pollutants in water (Zhang et al., 2007). The synthesis of novel soluble aromatic polyesters with pendant cyano groups indicates its application in the development of new materials with potential uses in various industries (Yu et al., 2009).
Properties
IUPAC Name |
2-chloro-4-(3-chlorophenyl)benzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2N/c14-12-3-1-2-9(6-12)10-4-5-11(8-16)13(15)7-10/h1-7H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMRMTRVYHJFULT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)C#N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30742769 |
Source
|
Record name | 3,3'-Dichloro[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30742769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1355247-47-0 |
Source
|
Record name | 3,3'-Dichloro[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30742769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.